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Compound of Interest

Compound Name: Ditridecyl phthalate

Cat. No.: B1670788

Deoxythymidine Diphosphate (dTDP) is a crucial nucleotide that serves as an intermediate in
the de novo and salvage pathways for the synthesis of deoxythymidine triphosphate (dTTP), an
essential precursor for DNA replication.[1] Its central role in nucleotide metabolism makes it a
key molecule of interest in cancer research and antiviral drug development.

Physical and Chemical Properties

Quantitative physical data for dTDP is scarce due to its nature as a non-volatile, labile
biological molecule that is typically found in aqueous solution. It is expected to decompose at
high temperatures rather than exhibit a true melting or boiling point.

Table 1: Physical and Chemical Properties of Deoxythymidine Diphosphate (dTDP)
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Property Value Source(s)

[(2R,3S,5R)-3-hydroxy-5-(5-
methyl-2,4-dioxopyrimidin-1-

IUPAC Name yl)oxolan-2-ylmethyl [2]
phosphono hydrogen
phosphate

dTDP, Deoxy-TDP, Thymidine

Synonyms 5'-diphosphate, Thymidine [2][3]
pyrophosphate

Molecular Formula C10H16N2011P2 [11[2]

Molar Mass 402.19 g/mol [2][3]

White to off-white solid (in
Appearance ) General knowledge
isolated form)

Solubility Soluble in water. General knowledge

Considered an extremely weak
basic (essentially neutral)
compound. Specific pKa

pKa values are not readily available  [4][5]
but are influenced by the
pyrophosphate, hydroxyl, and

thymine base moieties.

Spectroscopic Data:

o UV-Vis Spectroscopy: As a pyrimidine nucleotide, dTDP is expected to have a maximum
absorbance around 267 nm, characteristic of the thymine base.

* NMR Spectroscopy: The *H NMR spectrum of dTDP in D20 would show characteristic peaks
for the methyl and vinyl protons of the thymine base, as well as the protons of the
deoxyribose sugar moiety. Data for the closely related deoxythymidine monophosphate
(dTMP) shows resonances for the thymine and deoxyribose protons.[6]
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e IR Spectroscopy: The FTIR spectrum would be complex, showing characteristic vibrational
bands for the phosphate groups (P=0, P-0O), the hydroxyl and ether groups of the
deoxyribose, and the carbonyl and amine groups of the thymine base.[7]

Signaling and Metabolic Pathways

dTDP is a key intermediate in the synthesis of dTTP, which is essential for DNA replication. It is
produced from deoxythymidine monophosphate (dTMP) and is a substrate for the synthesis of
various dTDP-sugars, which are important in the biosynthesis of bacterial cell walls and some
antibiotics.

The primary role of dTDP is as the immediate precursor to dTTP. This two-step phosphorylation
is critical for maintaining the pool of building blocks for DNA synthesis.

dTTP Synthesis Pathway

Enzymes
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Caption: Synthesis of dTTP from dTMP via a dTDP intermediate.

In many bacteria, dTDP is a precursor for the synthesis of activated sugar donors, such as
dTDP-L-rhamnose, which are essential for cell wall biosynthesis.[2]

Enzymes

dTDP-L-Rhamnose Biosynthesis
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RmIC & RmID
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Caption: Bacterial biosynthesis of dTDP-L-Rhamnose from dTTP and Glucose-1-Phosphate.

Experimental Protocols

The synthesis of dTDP and its sugar derivatives is most efficiently achieved through enzymatic,
one-pot reactions.
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Objective: To synthesize dTDP-4-keto-6-deoxy-D-glucose from dTMP and glucose-1-
phosphate.

Materials:

o Deoxythymidine monophosphate (dTMP)
e Glucose-1-phosphate

o Adenosine triphosphate (ATP)

e Acetyl phosphate

e Magnesium chloride (MgClz2)

e Enzyme extracts containing:

[¢]

Thymidylate Kinase (TMPK)

[e]

Acetate Kinase

o

dTDP-glucose synthase

[¢]

dTDP-D-glucose 4,6-dehydratase
o Reaction buffer (e.g., Tris-HCI, pH 7.5)
Procedure:

e Prepare a reaction mixture containing dTMP (e.g., 20 mM), glucose-1-phosphate (e.g., 80
mM), acetyl phosphate (e.g., 60 mM), ATP (e.g., 1 mM), and MgClz (e.g., 20 mM) in the
reaction buffer.

e Add the enzyme extracts containing the four required enzymes to the reaction mixture.
 Incubate the reaction at an optimal temperature (e.g., 37°C).

o Monitor the progress of the reaction by periodically taking samples and analyzing them using
High-Performance Liquid Chromatography (HPLC).
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e Upon completion of the reaction, purify the product using techniques such as anion-
exchange chromatography and gel filtration.

This method relies on the change in the UV absorbance spectrum of a compound as it
undergoes protonation or deprotonation.

Objective: To determine the pKa of a nucleotide like dTDP.
Materials:

Purified dTDP solution of known concentration.

A series of buffers covering a wide pH range.

Spectrophotometer capable of UV measurements.

pH meter.

Solutions of dilute HCI and NaOH for pH adjustment.

Procedure:

Prepare a series of solutions of dTDP at a constant concentration in buffers of varying pH.
e Measure the UV absorbance spectrum (e.g., from 220 to 320 nm) for each solution.

« |dentify a wavelength where the absorbance of the protonated and deprotonated species
differs significantly.

» Plot the absorbance at this wavelength against the pH of the solutions.

« Fit the resulting titration curve to the Henderson-Hasselbalch equation to determine the pKa
value, which corresponds to the pH at the midpoint of the transition.

Section 2: 2,2'-Dithiodipyridine

2,2'-Dithiodipyridine, also known as Aldrithiol, is a chemical reagent widely used in biochemistry
and organic synthesis, particularly for the quantification of sulfhydryl groups and in peptide

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

chemistry for the formation of disulfide bonds.[8]

Physical and Chemical Properties

Table 2: Physical and Chemical Properties of 2,2'-Dithiodipyridine

Property Value Source(s)

IUPAC Name 1,2-di(pyridin-2-yl)disulfane 9]
Aldrithiol, 2,2'-Dipyridyl

Synonyms o 9]
disulfide, DPS

Molecular Formula C10HsN2S:2 9]

Molar Mass 220.31 g/mol [9]

White to off-white or beige to
Appearance ] [1][10]
yellow crystalline powder

Melting Point 56-60 °C [11[61[8]
Boiling Point ~356 °C at 760 mmHg [O][11]
Flash Point 210 °C [6]119]
N Water: 5 g/L (20 °C); Soluble in
Solubility [91[12]
methanol.
pKa 1.52 £ 0.19 (Predicted) [9]

Chemical Reactivity and Applications

The key feature of 2,2'-dithiodipyridine is its reactive disulfide bond. It readily reacts with free
sulfhydryl (thiol) groups in a disulfide exchange reaction, releasing pyridine-2-thione, which has
a characteristic UV absorbance. This reaction is the basis for its use in quantifying thiols. It is
also used to facilitate the formation of intramolecular disulfide bonds in peptides.[13]

The reaction of 2,2'-dithiodipyridine with a thiol-containing compound (R-SH) results in a mixed
disulfide and the release of pyridine-2-thione. The concentration of the thiol can be determined
by measuring the absorbance of the released pyridine-2-thione.
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Thiol Quantification with 2,2'-Dithiodipyridine
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Caption: Reaction of 2,2'-Dithiodipyridine with a thiol.

Experimental Protocols

Objective: To determine the concentration of free sulfhydryl groups in a sample using 2,2'-
dithiodipyridine.

Materials:

2,2'-Dithiodipyridine (DTDP) stock solution.

Sample containing sulfhydryl groups (e.g., a protein or peptide solution).

Reaction buffer (e.g., phosphate buffer, pH 7-8).

Spectrophotometer.
Procedure:
e Prepare a solution of the sample in the reaction buffer.

e Add a known excess of the DTDP stock solution to the sample solution.
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» Allow the reaction to proceed to completion (typically a few minutes at room temperature).

e Measure the absorbance of the solution at a wavelength where pyridine-2-thione has a
strong absorbance (e.g., ~343 nm).

o Calculate the concentration of the released pyridine-2-thione using its molar extinction
coefficient.

e The concentration of sulfhydryl groups in the original sample is equal to the concentration of
the pyridine-2-thione produced.

Section 3: Ditridecyl Phthalate (DTDP)

Ditridecyl phthalate is a high molecular weight phthalate ester. It is primarily used as a
plasticizer in the manufacturing of polyvinyl chloride (PVC) to increase its flexibility and
durability.[14]

Physical and Chemical Properties

Table 3: Physical and Chemical Properties of Ditridecyl Phthalate
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Property Value Source(s)

ditridecyl benzene-1,2-
IUPAC Name ) [15]
dicarboxylate

DTDP, Phthalic acid, ditridecyl
Synonyms [14][16]
ester, Jayflex DTDP

Molecular Formula C34H5804 [15]
Molar Mass 530.82 g/mol [15]
Appearance Colorless, viscous liquid [16]
Melting Point -37 °C [17]
Boiling Point ~501 °C [17]
Density 0.95 g/cm3 at 20 °C [17]

N Insoluble in water. Soluble in
Solubility ) [17]
many organic solvents.

Applications and Classification

DTDP is classified as a high molecular weight phthalate ester and is valued for its low volatility
and high permanence, making it suitable for applications requiring high-temperature resistance,
such as automotive and electrical wiring insulation.
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Classification and Application of DTDP

Chemicals

:

Organic Esters

:

Phthalates

Ditridecyl Phthalate
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Plasticizer

Applications:
- PVC products
- Automotive wiring
- Electrical insulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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